Cas no 2680904-53-2 (tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate)

• Product Name: tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate
• CAS No: 2680904-53-2
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5628708
• PubChem ID: 165937047
• Update Time: 2025-05-20

tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[3-(4-bromophenyl)cyclobutyl]methyl}carbamate
• EN300-28297022
• 2680904-53-2
• tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate

• Inchi： 1S/C16H22BrNO2/c1-16(2,3)20-15(19)18-10-11-8-13(9-11)12-4-6-14(17)7-5-12/h4-7,11,13H,8-10H2,1-3H3,(H,18,19)
• InChI Key： OCXJFQFLXNVTLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 339.08339g/mol
• Monoisotopic Mass: 339.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate

tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate, identified by the CAS number 2680904-53-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical synthesis processes. The molecule consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a cyclobutane ring substituted with a 4-bromophenyl group. This combination of structural elements makes it a versatile compound with promising properties for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclobutane derivatives in organic synthesis, particularly in the development of bioactive compounds. The presence of the cyclobutane ring in tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate introduces strain into the molecule, which can be exploited to induce specific reactivity during chemical transformations. This strain can facilitate reactions such as ring-opening or rearrangement, making this compound a valuable intermediate in the synthesis of complex molecules.

The carbamate group in this compound plays a crucial role in its functionality. Carbamates are known for their ability to act as protecting groups for amines, which is particularly useful in peptide synthesis and other amine-based reactions. The tert-butyl group further enhances the stability of the carbamate, making it resistant to hydrolysis under mild conditions. This property makes tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate an ideal candidate for use in sensitive chemical reactions where controlled deprotection is required.

The 4-bromophenyl substituent adds another layer of functionality to this compound. Bromine is an electron-withdrawing group that can influence the electronic properties of the aromatic ring, potentially affecting reactivity in electrophilic or nucleophilic aromatic substitution reactions. Additionally, bromine can serve as a leaving group in certain transformations, enabling further functionalization of the molecule.

Recent research has explored the use of strained ring systems like cyclobutane in drug discovery. The strain introduced by the cyclobutane ring can lead to unique pharmacokinetic properties, such as improved bioavailability or enhanced binding affinity to target proteins. As a result, compounds like tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate are being investigated for their potential as leads in drug development.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Optimization of reaction conditions is essential to ensure high yields and purity, particularly when dealing with sensitive functional groups like carbamates.

The application of computational chemistry tools has provided deeper insights into the properties of this compound. Quantum mechanical calculations have been used to study the electronic structure and reactivity of tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate, offering valuable information for its use in catalytic processes or as a building block in complex molecule synthesis.

In conclusion, tert-butyl N-{3-(4-bromophenyl)cyclobutylmethyl}carbamate (CAS No: 2680904-53-2) is a versatile and intriguing compound with diverse applications in organic chemistry and drug discovery. Its unique structure, combining strained rings and functional groups with reactive potential, positions it as an important tool for researchers and industry professionals alike.